Cas no 762-21-0 (1,4-diethyl but-2-ynedioate)

1,4-diethyl but-2-ynedioate structure

Product Name:1,4-diethyl but-2-ynedioate

CAS No:762-21-0

Molecular Formula:C₈H₁₀O₄

Molecular Weight:170.1626

MDL:MFCD00009186

CID:39770

PubChem ID:69803

1,4-diethyl but-2-ynedioate Properties

Names and Identifiers

- Diethyl but-2-ynedioate
- Diethyl Acetylenedicarboxylate
- 1,4-Diethyl but-2-ynedioate
- 2-butynedioic acid diethyl ester
- ACETYLENEDICARBOXYLIC ACID DIETHYL ESTER
- Bis(carboethoxy)acetylene
- Bis-(Ethoxycarbonyl)acetylene
- but-2-ynedioic acid diethyl ester
- butynedioic acid diethyl ester
- Diethyl 2-butynedioate
- Diethyl acetylenedicarboxylic acid
- Diethyl but-2-yne-1,4-dioate
- DIETHYL BUTYNEDIOATE
- YL2-BUTYNEDIOATE
- Diethyl butynedioate
- NSC-674446
- NS00037766
- NSC-67975
- Acetylenedicarboxylic acid, diethyl ester
- A0089
- Diethylacetylenedicarboxylate
- Diethyl acetylenedicarboxylate, 95%
- F0001-1933
- diethyl acetylendicarboxylate
- MFCD00009186
- 2-Butynedioic acid, diethyl ester
- AI3-04336
- diethyl-acetylene dicarboxylate
- EINECS 212-095-8
- Z104476782
- BW8YXV5QMM
- diethyl acetylene- dicarboxylate
- NSC 67975
- Di-Ethyl acetylenedicarboxylate
- CHEMBL4086918
- 762-21-0
- NSC674446
- 2-Butynedioic acid, 1,4-diethyl ester
- FT-0624774
- WLN: 2OV1UU1VO2
- InChI=1/C8H10O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-4H2,1-2H3
- Diethyl 2-butynedioate #
- STRNXFOUBFLVIN-UHFFFAOYSA-
- NSC67975
- diethylacetylene dicarboxylate
- DTXSID20227055
- A838645
- diethyl acetylene-dicarboxylate
- acetylene dicarboxylic acid diethyl ester
- AS-13494
- SCHEMBL18446
- EN300-20088
- ANTINEOPLASTIC-674446
- AKOS000120049
- CS-W020105
- W-104373
- Diethyl acetylene dicarboxylate
- STL185611
- DB-056036
- +Expand
- MDL： MFCD00009186
- InChIKey： STRNXFOUBFLVIN-UHFFFAOYSA-N
- Inchi： 1S/C8H10O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-4H2,1-2H3
- SMILES： O=C(OCC)C#CC(OCC)=O
- BRN： 743166

Computed Properties

Exact Mass: 170.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 170.057909
Heavy Atom Count: 12
Complexity: 208
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.6

Experimental Properties

LogP: 0.11600
PSA: 52.60000
Refractive Index: n20/D 1.443(lit.)
Water Partition Coefficient: Soluble in ethanol, ethyl ether, CCl4, Insoluble in water.
Boiling Point: 115°C/18mmHg(lit.)
Melting Point: 1°C(lit.)
Flash Point: Fahrenheit: 201.2 ° f
Celsius: 94 ° c
Color/Form: Transparent light yellow liquid
Density: 1.063 g/mL at 25 °C(lit.)

1,4-diethyl but-2-ynedioate Security Information

Symbol: GHS05
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S25
Packing Group：III
Packing Group：III
Risk Phrases：R34
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 3265 8/PG 2
Hazard Statement： H314
Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 34
Signal Word：Danger
HazardClass：8
FLUKA BRAND F CODES：8-10

1,4-diethyl but-2-ynedioate Customs Data

HS CODE：29171990
Customs Data：

China Customs Code:
2917190090

Overview:

2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1,4-diethyl but-2-ynedioate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00356Q-1g	Diethyl acetylenedicarboxylate	762-21-0	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB45890-1g	Diethyl acetylenedicarboxylate	762-21-0	98%	1g	$4.00	2024-04-19
abcr	AB133639-25g	Diethyl acetylenedicarboxylate, 96%; .	762-21-0	96%	25g	€97.80
Ambeed	A958456-1g	Diethyl acetylenedicarboxylate	762-21-0	98%	1g	$5.0
Apollo Scientific	OR59420-25g	Diethyl but-2-yne-1,4-dioate	762-21-0	95%	25g	£18.00	2024-05-23
Chemenu	CM254948-100g	Diethyl but-2-ynedioate	762-21-0	98%	100g	$***	2023-05-29
ChemScence	CS-W020105-100g	Diethyl acetylenedicarboxylate	762-21-0	98.95%	100g	$86.0	2022-04-26
Enamine	EN300-20088-0.05g	1,4-diethyl but-2-ynedioate	762-21-0	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D628767-1kg	Diethyl acetylenedicarboxylate	762-21-0	97%	1kg	$880	2022-09-07
Life Chemicals	F0001-1933-0.25g	1,4-diethyl but-2-ynedioate	762-21-0	95%+	0.25g	$18.0	2023-09-07

1,4-diethyl but-2-ynedioate Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:762-21-0)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:762-21-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:762-21-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,4-diethyl but-2-ynedioate Related Literature

1. Convenient construction of polycyclic architectures via multicomponent reaction of amino acids, dialkyl but-2-ynedioates and 2-(o-hydroxyarylidene)-1,3-indanediones

Xueyan Liu,Jing Sun,Chao-Guo Yan New J. Chem. 2022 46 11877
2. A facile construction of oxygen heterocycles by the reaction of benzoxepine-4-carboxylates with dihaloalkanes and activated alkynes

Veera Prasad Kasagani,Siva Hariprasad Kurma,China Raju Bhimapaka Org. Biomol. Chem. 2019 17 6645
3. I2 catalyzed access of spiro[indoline-3,4′-pyridine] appended amine dyad: new ON–OFF chemosensors for Cu2+ and imaging in living cells

Animesh Mondal,Barnali Naskar,Sanchita Goswami,Chandraday Prodhan,Keya Chaudhuri,Chhanda Mukhopadhyay Org. Biomol. Chem. 2018 16 302
4. Unprecedented formation of spiro[indoline-3,7′-pyrrolo[1,2-a]azepine] from multicomponent reaction of l-proline, isatin and but-2-ynedioate

Fan Yang,Jing Sun,Hong Gao,Chao-Guo Yan RSC Adv. 2015 5 32786
5. Cs2CO3-promoted [3 + 2] cycloaddition providing an easy protocol toward imidazo[1,2-a]indole derivatives

Li-Dan Zhang,Jiang-Kai Qiu,Li-Fang Kong,Wen-Juan Hao,Jiao-Na Miao,Shuo Wu,Bo Jiang,Shu-Jiang Tu RSC Adv. 2015 5 75569
6. New frontiers in the transition-metal-free synthesis of heterocycles from alkynoates: an overview and current status

Imtiaz Khan,Sumera Zaib,Aliya Ibrar Org. Chem. Front. 2020 7 3734
7. La(OTf)3 catalyzed reaction of salicylaldehyde phenylhydrazones with β-ketoesters and activated alkynes: facile approach for the preparation of chromenopyrazolones

Kurma Siva Hariprasad,Kasagani Veera Prasad,Bhimapaka China Raju RSC Adv. 2016 6 108654
8. An improved one-pot multicomponent strategy for the preparation of thiazoline, thiazolidinone and thiazolidinol scaffolds

K. Appalanaidu,Tulshiram Dadmal,N. Jagadeesh Babu,Ravindra M. Kumbhare RSC Adv. 2015 5 88063
9. Selective synthesis of tetrahydroimidazo[1,2-a]pyridine and pyrrolidine derivatives via a one-pot two-step reaction

Yu Zhang,Jing Sun,Guo-Liang Shen,Chao-Guo Yan Org. Biomol. Chem. 2017 15 8072
10. Selective construction of functionalized chromeno[3,4-b]pyrroles and benzo[c]chromenes via a K3PO4 promoted three-component reaction

Wang Jiang,Jing Sun,Chao-Guo Yan New J. Chem. 2020 44 5720

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Cas no 762-21-0 (1,4-diethyl but-2-ynedioate)

1,4-diethyl but-2-ynedioate Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,4-diethyl but-2-ynedioate Security Information

1,4-diethyl but-2-ynedioate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,4-diethyl but-2-ynedioate Price

1,4-diethyl but-2-ynedioate Suppliers

1,4-diethyl but-2-ynedioate Related Literature

Related Categories

762-21-0 (1,4-diethyl but-2-ynedioate) Related Products